Cas no 25299-33-6 (6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole)

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole structure
25299-33-6 structure
Product Name:6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole
CAS No:25299-33-6
MF:C7H6ClN3
MW:167.595639705658
CID:2932238
PubChem ID:12555610
Update Time:2025-04-21

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-1-methyl-1H-1,2,3-benzotriazole
    • 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole
    • 25299-33-6
    • SCHEMBL14476937
    • EN300-6750545
    • Inchi: 1S/C7H6ClN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,1H3
    • InChI Key: FSFNLHFSRSMZDJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.7Ų

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole Pricemore >>

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Alichem
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Enamine
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Enamine
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6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole Related Literature

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